![molecular formula C24H24BrN5O2S2 B306013 N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide](/img/structure/B306013.png)
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide
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Overview
Description
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that this compound can exert a variety of biochemical and physiological effects. These include reducing inflammation, scavenging free radicals, inducing apoptosis in cancer cells, and inhibiting tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide in lab experiments is its potential to serve as a lead compound for the development of new drugs. However, its limitations include its relatively low potency and selectivity, as well as the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide. These include:
1. Further studies to elucidate its mechanism of action and identify potential targets for drug development.
2. Development of more potent and selective analogs of the compound.
3. Investigation of its potential applications in the treatment of other diseases, such as neurodegenerative disorders.
4. Exploration of its potential use in combination with other drugs to enhance its efficacy.
5. Investigation of its pharmacokinetic properties to optimize dosing and minimize potential side effects.
Synthesis Methods
The synthesis of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide involves the reaction of 4-bromobenzaldehyde with thiosemicarbazide to form 4-bromo-N-(1,3-thiazol-2-yl)benzamide. This compound is then reacted with 4-ethylphenyl-1,2-epoxypropane and potassium thioacetate to yield this compound.
Scientific Research Applications
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.
properties
Molecular Formula |
C24H24BrN5O2S2 |
---|---|
Molecular Weight |
558.5 g/mol |
IUPAC Name |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-[[5-[1-(4-ethylphenoxy)ethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C24H24BrN5O2S2/c1-4-16-5-11-19(12-6-16)32-15(2)22-28-29-24(30(22)3)34-14-21(31)27-23-26-20(13-33-23)17-7-9-18(25)10-8-17/h5-13,15H,4,14H2,1-3H3,(H,26,27,31) |
InChI Key |
IFGCYOPWEKMTKE-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)OC(C)C2=NN=C(N2C)SCC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br |
Canonical SMILES |
CCC1=CC=C(C=C1)OC(C)C2=NN=C(N2C)SCC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
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